Cas no 2248412-34-0 (Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate)

• Product Name: Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate
• CAS No: 2248412-34-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 5887253
• PubChem ID: 137942011
• Update Time: 2025-07-19

Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6506613
• Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate
• 2248412-34-0

• Inchi： 1S/C9H10O4/c1-5-6(9(10)11-2)3-7(13-5)8-4-12-8/h3,8H,4H2,1-2H3
• InChI Key： UKQICMPDDJQPTI-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC(C(=O)OC)=C(C)O1

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Additional information on Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate

Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate (CAS No. 2248412-34-0): An Overview

Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate (CAS No. 2248412-34-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its furan ring, methyl groups, and an oxirane moiety, which collectively contribute to its reactivity and functional versatility.

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a fundamental building block in many natural products and synthetic compounds. The presence of the furan ring in Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate imparts stability and aromaticity, making it a valuable intermediate in the synthesis of complex molecules. The methyl groups attached to the furan ring further enhance its stability and reactivity, providing additional sites for functionalization.

The oxirane moiety, also known as an epoxide group, is a three-membered cyclic ether that is highly reactive due to the strain in the ring. This reactivity makes Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate an excellent starting material for a variety of chemical transformations, including ring-opening reactions with nucleophiles. These reactions can generate a wide range of derivatives with diverse functionalities, making the compound a valuable tool in synthetic organic chemistry.

In the pharmaceutical industry, Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting various diseases. For example, researchers have utilized this compound to synthesize novel antiviral agents and anticancer drugs. The ability to introduce multiple functional groups through the oxirane moiety allows for the creation of compounds with tailored biological activities.

Moreover, the compound's unique structure has led to its application in materials science. The combination of the furan ring and oxirane group provides a platform for designing polymers with specific properties. For instance, researchers have used Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate as a monomer to create polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

In addition to its synthetic utility, Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate has been studied for its environmental impact. The compound's biodegradability and low toxicity make it an attractive candidate for green chemistry applications. Researchers are exploring ways to synthesize this compound using sustainable methods, such as biocatalysis and renewable feedstocks, to reduce environmental footprint.

The safety profile of Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate is another important aspect of its use in various applications. While the oxirane moiety can be reactive under certain conditions, proper handling and storage protocols can mitigate potential hazards. Safety data sheets (SDS) provide detailed information on safe handling practices and emergency response measures.

In conclusion, Methyl 2-methyl-5-(oxiran-2-yl)furan-3-carboxylate (CAS No. 2248412-34-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure offers a wide range of opportunities for research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in various scientific and industrial fields.